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Compound of Interest

Compound Name:
5-Methylbenzo[b]thiophene-2-

methanol

Cat. No.: B1334623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Methylbenzo[b]thiophene-2-
methanol, a heterocyclic compound of interest in medicinal chemistry. This document details

its physicochemical properties, outlines a practical synthetic route, and discusses its potential

biological significance based on the activities of the broader benzothiophene class.

Core Physicochemical Data
5-Methylbenzo[b]thiophene-2-methanol is a sulfur-containing heterocyclic compound. Its

fundamental properties are summarized in the table below.

Property Value Source

Molecular Weight 178.25 g/mol

Molecular Formula C₁₀H₁₀OS

IUPAC Name
(5-methyl-1-benzothiophen-2-

yl)methanol

CAS Number 22962-49-8
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The synthesis of 5-Methylbenzo[b]thiophene-2-methanol can be effectively achieved through

the reduction of its corresponding aldehyde, 5-Methylbenzo[b]thiophene-2-carbaldehyde. A

reliable method for this transformation is the use of sodium borohydride in an alcoholic solvent.

Experimental Protocol: Reduction of 5-
Methylbenzo[b]thiophene-2-carbaldehyde
This protocol is adapted from established procedures for the reduction of similar aromatic

aldehydes.

Materials:

5-Methylbenzo[b]thiophene-2-carbaldehyde

Sodium borohydride (NaBH₄)

Methanol (or Ethanol)

Dichloromethane (or Ethyl Acetate)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate (or sodium sulfate)

Silica gel for column chromatography

Hexane

Ethyl Acetate

Procedure:

Dissolution: Dissolve 5-Methylbenzo[b]thiophene-2-carbaldehyde in methanol in a round-

bottom flask equipped with a magnetic stirrer. Cool the solution to 0°C in an ice bath.

Reduction: Slowly add sodium borohydride portion-wise to the stirred solution. The reaction

is exothermic, and the temperature should be maintained at or below room temperature.
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Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC) using a suitable eluent system (e.g., Hexane:Ethyl Acetate 7:3). The reaction is

typically complete within 1-2 hours.

Quenching: Once the starting material is consumed, cautiously quench the reaction by the

slow addition of a saturated aqueous sodium bicarbonate solution to decompose the excess

sodium borohydride.

Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with

dichloromethane or ethyl acetate (3 x 50 mL).

Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic

layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to

obtain the crude product.

Purification: Purify the crude 5-Methylbenzo[b]thiophene-2-methanol by silica gel column

chromatography, eluting with a gradient of hexane and ethyl acetate.

Characterization: Characterize the purified product using standard analytical techniques

such as NMR, IR, and Mass Spectrometry to confirm its identity and purity.

Start:
5-Methylbenzo[b]thiophene-2-carbaldehyde
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Reduction:
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Silica Gel Chromatography

5. Product:
5-Methylbenzo[b]thiophene-2-methanol
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Synthetic Workflow for 5-Methylbenzo[b]thiophene-2-methanol

Potential Biological Significance and Therapeutic
Applications
While specific studies on the biological activity of 5-Methylbenzo[b]thiophene-2-methanol are

not extensively documented in publicly available literature, the benzothiophene scaffold is a

well-established pharmacophore in medicinal chemistry. Derivatives of benzothiophene have

been reported to exhibit a wide range of pharmacological activities.
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The general biological potential of the benzothiophene core suggests that 5-
Methylbenzo[b]thiophene-2-methanol could serve as a valuable intermediate for the

synthesis of novel therapeutic agents.

Potential Biological Activities

Benzothiophene Scaffold

Antimicrobial Anti-inflammatory Anticancer CNS Disorders

Click to download full resolution via product page
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2-methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334623#5-methylbenzo-b-thiophene-2-methanol-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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